3-oxa-9(O)-methano-delta(6,9)prostaglandin I(1)
3-oxa-9(O)-methano-delta(6,9)prostaglandin I(1)
Brand Name:
Vulcanchem
CAS No.:
106402-09-9
VCID:
VC0011236
InChI:
InChI=1S/C20H32O5/c1-2-3-4-5-16(21)6-7-17-18-11-14(8-9-25-13-20(23)24)10-15(18)12-19(17)22/h6-7,10,15-19,21-22H,2-5,8-9,11-13H2,1H3,(H,23,24)/b7-6+/t15-,16-,17+,18-,19+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC2C1CC(=C2)CCOCC(=O)O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
3-oxa-9(O)-methano-delta(6,9)prostaglandin I(1)
CAS No.: 106402-09-9
Main Products
VCID: VC0011236
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 106402-09-9 |
|---|---|
| Product Name | 3-oxa-9(O)-methano-delta(6,9)prostaglandin I(1) |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | 2-[2-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxyoct-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]ethoxy]acetic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-4-5-16(21)6-7-17-18-11-14(8-9-25-13-20(23)24)10-15(18)12-19(17)22/h6-7,10,15-19,21-22H,2-5,8-9,11-13H2,1H3,(H,23,24)/b7-6+/t15-,16-,17+,18-,19+/m0/s1 |
| Standard InChIKey | OXEROCNJZXXLDX-BJNWZJAMSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)CCOCC(=O)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC2C1CC(=C2)CCOCC(=O)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1CC(=C2)CCOCC(=O)O)O)O |
| Synonyms | 3-oxa-9(O)-methano-delta(6(9alpha))-prostaglandin I1 3-oxa-9(O)-methano-delta(6,9)prostaglandin I(1) 3-oxaisocarbacyclin |
| PubChem Compound | 6439110 |
| Last Modified | Nov 11 2021 |
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